![molecular formula C20H40BrNO2 B8482349 dodecyl-dimethyl-[2-(2-methylprop-2-enoyloxy)ethyl]azanium;bromide](/img/structure/B8482349.png)
dodecyl-dimethyl-[2-(2-methylprop-2-enoyloxy)ethyl]azanium;bromide
Cat. No. B8482349
M. Wt: 406.4 g/mol
InChI Key: ARZADRIAOMWMOJ-UHFFFAOYSA-M
Attention: For research use only. Not for human or veterinary use.
Patent
US05665348
Procedure details
Into a two-necked flask provided with a reflux condenser and a dropping funnel were introduced 94.3 g (0.6 mol) of methacryloyloxyethyl-N,N-dimethylamine, 78 g of isopropyl ether and 0.1 g of hydroquinone monomethyl ether, which was employed as a polymerization inhibitor, and mixed homogeneously. After dropping 149.5 g (0.6 mol) of 1-bromododecane thereinto within about 15 minutes, the mixture was allowed to stand overnight under stirring at room temperature. Then the reaction mixture was washed with 500 ml of isopropyl ether to obtain crystals of methacryloyloxyethyl-N,N-dimethyldodecylammonium bromide.
Identifiers
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REACTION_CXSMILES
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[C:1]([O:6][CH2:7][CH2:8][N:9]([CH3:11])[CH3:10])(=[O:5])[C:2]([CH3:4])=[CH2:3].C(OC(C)C)(C)C.COC1C=CC(O)=CC=1.[Br:28][CH2:29][CH2:30][CH2:31][CH2:32][CH2:33][CH2:34][CH2:35][CH2:36][CH2:37][CH2:38][CH2:39][CH3:40]>>[Br-:28].[C:1]([O:6][CH2:7][CH2:8][N+:9]([CH2:40][CH2:39][CH2:38][CH2:37][CH2:36][CH2:35][CH2:34][CH2:33][CH2:32][CH2:31][CH2:30][CH3:29])([CH3:11])[CH3:10])(=[O:5])[C:2]([CH3:4])=[CH2:3] |f:4.5|
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Inputs
Step One
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Name
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Quantity
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94.3 g
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Type
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reactant
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Smiles
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C(C(=C)C)(=O)OCCN(C)C
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Name
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Quantity
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78 g
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Type
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reactant
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Smiles
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C(C)(C)OC(C)C
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Name
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Quantity
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0.1 g
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Type
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reactant
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Smiles
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COC1=CC=C(O)C=C1
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Step Two
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Name
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Quantity
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149.5 g
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Type
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reactant
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Smiles
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BrCCCCCCCCCCCC
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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under stirring at room temperature
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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Into a two-necked flask provided with a reflux condenser and a dropping funnel
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ADDITION
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Type
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ADDITION
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Details
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mixed homogeneously
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WAIT
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Type
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WAIT
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Details
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to stand overnight
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Duration
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8 (± 8) h
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WASH
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Type
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WASH
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Details
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Then the reaction mixture was washed with 500 ml of isopropyl ether
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Outcomes
Product
Details
Reaction Time |
15 min |
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Name
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Type
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product
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Smiles
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[Br-].C(C(=C)C)(=O)OCC[N+](C)(C)CCCCCCCCCCCC
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
